Cas no 946289-30-1 (N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-(trifluoromethyl)benzamide)

• Product Name: N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-(trifluoromethyl)benzamide
• CAS No: 946289-30-1
• MF: C₂₁H₂₁F₃N₂O₂
• MW: 390.398855924606
• CID: 5514049
• Update Time: 2025-05-26

N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[1,2,3,4-tetrahydro-1-(2-methyl-1-oxopropyl)-6-quinolinyl]-2-(trifluoromethyl)-
• N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-(trifluoromethyl)benzamide

• Inchi： 1S/C21H21F3N2O2/c1-13(2)20(28)26-11-5-6-14-12-15(9-10-18(14)26)25-19(27)16-7-3-4-8-17(16)21(22,23)24/h3-4,7-10,12-13H,5-6,11H2,1-2H3,(H,25,27)
• InChI Key： UOLISDWLXHCMJE-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(=O)C(C)C)(=O)C1=CC=CC=C1C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-(trifluoromethyl)benzamide

Comprehensive Overview of N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-(trifluoromethyl)benzamide (CAS No. 946289-30-1)

The compound N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-(trifluoromethyl)benzamide (CAS No. 946289-30-1) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a tetrahydroquinoline core and a trifluoromethylbenzamide moiety, this molecule exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its bioactive properties, which may contribute to the development of novel therapeutic agents.

In recent years, the demand for fluorinated compounds like N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-(trifluoromethyl)benzamide has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and targeted drug delivery, where such molecules play a pivotal role. The CAS No. 946289-30-1 is often searched in conjunction with terms like "fluorinated heterocycles", "quinoline derivatives", and "small molecule inhibitors", reflecting its relevance in cutting-edge research.

The synthesis of N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-(trifluoromethyl)benzamide involves multi-step organic reactions, including amide coupling and cyclization strategies. Its molecular weight and logP value make it a candidate for lipophilicity optimization in medicinal chemistry. Additionally, the presence of the trifluoromethyl group enhances its binding affinity to certain biological targets, a feature highly sought after in kinase inhibitor design.

From an industrial perspective, CAS No. 946289-30-1 is often discussed in forums focusing on high-value intermediates and custom synthesis. Companies specializing in contract research organizations (CROs) frequently list this compound in their portfolios, highlighting its utility in hit-to-lead optimization. The rise of AI-driven drug discovery has further amplified interest in such molecules, as computational models predict their interactions with protein targets more efficiently.

Environmental and regulatory considerations for N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-(trifluoromethyl)benzamide are also critical. Its persistence and degradation pathways are subjects of ongoing studies, particularly in the context of green chemistry initiatives. Researchers are exploring catalytic methods to synthesize this compound with minimal waste, aligning with the global push for sustainable manufacturing.

In summary, N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-(trifluoromethyl)benzamide (CAS No. 946289-30-1) represents a versatile scaffold with broad applications in life sciences. Its combination of structural complexity and functional diversity makes it a valuable asset for innovators tackling challenges in drug resistance and material durability. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in interdisciplinary research.